Cas no 2228145-74-0 (5-(4-chloro-1-ethyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(4-chloro-1-ethyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2228145-74-0
• MF: C₉H₈ClN₃O₃
• MW: 241.631120681763
• CID: 6333996
• PubChem ID: 165737660
• Update Time: 2025-07-02

5-(4-chloro-1-ethyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-chloro-1-ethyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid
• 2228145-74-0
• EN300-1997198

• Inchi： 1S/C9H8ClN3O3/c1-2-13-4-11-8(10)7(13)6-3-5(9(14)15)12-16-6/h3-4H,2H2,1H3,(H,14,15)
• InChI Key： YUNCLLNOBPFCQA-UHFFFAOYSA-N
• SMILES： ClC1=C(C2=CC(C(=O)O)=NO2)N(C=N1)CC

Computed Properties

• Exact Mass: 241.0254188g/mol
• Monoisotopic Mass: 241.0254188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.2Ų

Additional information on 5-(4-chloro-1-ethyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid

Introduction to 5-(4-chloro-1-ethyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic Acid (CAS No. 2228145-74-0)

5-(4-chloro-1-ethyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug discovery and development. This compound, identified by its CAS number 2228145-74-0, belongs to a class of heterocyclic molecules that are widely studied for their biological activity and pharmacological properties.

The molecular structure of 5-(4-chloro-1-ethyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid consists of an oxazole ring fused with an imidazole moiety, both of which are known for their diverse biological activities. The presence of a 4-chloro substituent on the imidazole ring and an 1,2-oxazole core enhances its interactability with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds due to their ability to modulate various biological pathways. The oxazole and imidazole scaffolds are particularly noteworthy, as they have been extensively explored in the design of bioactive molecules. Research has demonstrated that these structures can exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties.

The synthesis of 5-(4-chloro-1-ethyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The chlorination step at the 4-position of the imidazole ring is particularly critical, as it influences the overall reactivity and biological activity of the compound. Advanced synthetic methodologies have been employed to optimize this step, resulting in more efficient and sustainable production processes.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of the oxazole and imidazole moieties provides multiple sites for interaction with biological targets, such as enzymes and receptors. This versatility makes it an attractive candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of heterocyclic compounds in the development of new therapeutic agents. For instance, derivatives of oxazole and imidazole have shown promise in treating various diseases by inhibiting key enzymes or modulating signaling pathways. The structural features of 5-(4-chloro-1-ethyl-1H-imidazol-5-yl)-1,2-oxazole-3-carboxylic acid, including the presence of a halogenated imidazole ring and an oxazole core, align well with these findings.

The pharmacological profile of this compound has been evaluated through in vitro and in vivo studies. These investigations have revealed that it exhibits notable activity against several disease models, including cancer and inflammation. The mechanism of action appears to involve interactions with specific targets that regulate cellular processes relevant to these conditions.

In conclusion, 5-(4-chloro-1ethyl-H-imidazol-Syl)-12Oxazol3Carboxylic acid (CAS No. 2228145740) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable asset in the search for new therapeutic agents. Further research is warranted to fully elucidate its potential applications in medicine and to optimize its synthesis for large-scale production.